N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C21H22N2O3/c1-13-8-9-14(2)19-17(13)12-15(20(24)23-19)10-11-22-21(25)16-6-4-5-7-18(16)26-3/h4-9,12H,10-11H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key: ADMZRVRVWIIISP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=CC=CC=C3OC
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol
• CAS No.: 851406-77-4

Description

N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide, also known as DMQX, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMQX belongs to the family of quinoxaline derivatives and is known to have a high affinity for the AMPA receptor. The AMPA receptor is a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity, learning, and memory.

Mechanism of Action

N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide acts as a competitive antagonist of the AMPA receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity, learning, and memory. By blocking the AMPA receptor, this compound can modulate glutamate signaling and reduce excitatory neurotransmission, leading to its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a potent anticonvulsant effect in animal models of epilepsy, and it has been suggested that this compound may have neuroprotective properties in the context of stroke and neurodegenerative diseases. This compound has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide is its high affinity for the AMPA receptor, which makes it a potent and selective antagonist of this receptor. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide. One possible direction is to investigate the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another potential direction is to explore the potential applications of this compound in the treatment of anxiety and depression. Finally, further research is needed to optimize the synthesis and formulation of this compound to improve its solubility and bioavailability.

Synthesis Methods

N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide can be synthesized through a multi-step process involving the condensation of 2-methoxybenzoyl chloride with 5,8-dimethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, followed by reduction and N-alkylation.

Scientific Research Applications

N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as epilepsy, Alzheimer's disease, and stroke. This compound has been shown to have a potent anticonvulsant effect in animal models of epilepsy, and it has been suggested that this compound may have neuroprotective properties in the context of stroke and neurodegenerative diseases.